Cas no 114753-51-4 ((-)-CP-47947)

• Product Name: (-)-CP-47947
• CAS No: 114753-51-4
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 1064440
• PubChem ID: 15942731
• Update Time: 2025-04-20

(-)-CP-47947 Chemical and Physical Properties

Names and Identifiers

• (-)-CP-47947
• 5-(1,1-Dimethylheptyl)-2-[(1S,3R)-3-hydroxycyclohexyl]phenol
• (-)-CP 47, 497
• (-)-CP 47,497 (exempt preparation)
• 2-[(1S,3R)-3-hydroxycyclohexyl]-5-(2-methyloctan-2-yl)phenol
• ACMC-20mks3
• AGN-PC-00Q6AI
• CTK8G6128
• Phenol, 5-(1,1-dimethylheptyl)-2-[(1S,3R)-3-hydroxycyclohexyl]-
• ()-CP 47,497 (solution)
• ()-CP 47,497 (exempt preparation)
• 3β-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]cyclohexan-1β-ol
• 5-(1,1-Dimethylheptyl)-2-[(1α,3α)-3-hydroxycyclohexan-1-yl]phenol
• SCHEMBL11166256
• DB-219053
• CCG-208719
• Phenol, 5-(1,1-dimethylheptyl)-2-(3-hydroxycyclohexyl)-, cis-
• CC175190
• 114753-51-4
• CP-47947
• 2-((1S,3R)-3-hydroxycyclohexyl)-5-(2-methyloctan-2-yl)phenol
• Phenol, 5-(1,1-dimethylheptyl)-2-[(1S,3R)-3-hydroxycyclohexyl]-; Phenol, 5-(1,1-dimethylheptyl)-2-(3-hydroxycyclohexyl)-, (1S-cis)-; (-)-CP 47,947; 2-[(1S,3R)-3-Hydroxycyclohexyl]-5-(1,1-dimethylheptyl)phenol
• 5-(1,1-Dimethylheptyl)-2-[(1s,3r)-3-hydroxycyclohexyl]-phenol
• Phenol, 5-(1,1-dimethylheptyl)-2-((1R,3S)-3-hydroxycyclohexyl)-, rel-
• CP 47,497
• CP-4497
• PDSP2_000189
• J388.085K
• UNII-9V4RAM3XWR
• CP-47497, (-)-
• CP-47497 (1mg/ml in Acetonitrile)
• CCG-208726
• (+/-)-CP-47497
• (-)CP-47,497
• CP-47,497, (-)-
• 5-(1,1-Dimethyl-heptyl)-2-(3-hydroxy-cyclohexyl)-phenol
• (C7)-CP-47497
• CP-47,497
• 9V4RAM3XWR
• (1r,3s)-3-[2-hydroxy-4-(1,1-dimethylheptyl)-phenyl]-cyclohexan-1-ol
• CP-47,947
• (C7)-Cp 47,497
• BDBM50323910
• CP-47497
• FAPQAUKC04
• CHEMBL163701
• DTXSID901017837
• 2-((1R,3S)-3-Hydroxycyclohexyl)- 5-(2-methyloctan-2-yl)phenol

• Inchi： 1S/C21H34O2/c1-4-5-6-7-13-21(2,3)17-11-12-19(20(23)15-17)16-9-8-10-18(22)14-16/h11-12,15-16,18,22-23H,4-10,13-14H2,1-3H3/t16-,18+/m0/s1
• InChI Key： ZWWRREXSUJTKNN-FUHWJXTLSA-N
• SMILES： O[C@@H]1CCC[C@H](C2C=CC(=CC=2O)C(C)(C)CCCCCC)C1

Computed Properties

• Exact Mass: 318.255880323g/mol
• Monoisotopic Mass: 318.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols